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Compound of Interest

Compound Name: 2,4-Dimethylpentane

Cat. No.: B089610

An In-depth Technical Guide to 2,4-
Dimethylpentane

Audience: Researchers, scientists, and drug development professionals.

This guide provides comprehensive information on the chemical identity and properties of 2,4-
Dimethylpentane, a branched-chain alkane.

Core Chemical Identifiers

2,4-Dimethylpentane is an acyclic branched alkane. Its chemical structure consists of a five-
carbon pentane chain with two methyl group substituents at the second and fourth positions.

Chemical Formula and CAS Number

The molecular formula for 2,4-Dimethylpentane is C7H16.[1][2][3][4] The condensed structural
formula is [(H3C)2CH]2CH..[5]

The CAS (Chemical Abstracts Service) Registry Number for 2,4-Dimethylpentane is 108-08-7.
[11[2][3][4][5] This unique identifier is assigned to every chemical substance described in the
open scientific literature.

Data Presentation: Chemical Identifiers
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For clarity and quick reference, the core identifiers for 2,4-Dimethylpentane are summarized in
the table below.

Identifier Value

IUPAC Name 2,4-Dimethylpentane
Molecular Formula C7Hae

CAS Number 108-08-7

Molecular Weight 100.20 g/mol
Alternate Names Diisopropylmethane

Visualization of Chemical Identity

The following diagram illustrates the relationship between the common name and its primary
chemical identifiers.

2,4-Dimethylpentane

has is registered as

Chemical Formula CAS Number

C7Hie 108-08-7

Figure 1. Core Identifiers for 2,4-Dimethylpentane
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Figure 1. Core Identifiers for 2,4-Dimethylpentane

Further sections of this technical guide would typically include detailed experimental protocols
for synthesis and analysis, extensive tables of physical and chemical properties, and diagrams
of relevant reaction pathways. The information provided above constitutes the foundational
identification of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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